N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H20N2O4S/c1-22-13-6-8-16(23-2)14(10-13)20-19-21-15(11-26-19)12-5-7-17(24-3)18(9-12)25-4/h5-11H,1-4H3,(H,20,21)
• InChI Key: VCIOGQOZOQXCOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine, also known as 25C-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine classes. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. The compound is structurally similar to other psychedelic drugs such as LSD and psilocybin, but it has distinct biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine is not fully understood, but it is thought to involve the activation of the 5-HT2A receptor and the dopamine D2 receptor. This leads to changes in the levels of neurotransmitters such as serotonin and dopamine, which can affect mood, perception, and cognition.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine include changes in heart rate, blood pressure, and body temperature. It can also cause hallucinations, altered perception of time and space, and changes in mood and behavior. These effects are similar to those of other psychedelic drugs such as LSD and psilocybin.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has several advantages for use in lab experiments, including its potency, selectivity for the 5-HT2A receptor, and ease of synthesis. However, it also has several limitations, including its potential for toxicity and its illegal status in many countries.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine, including:
1. Investigating the long-term effects of the compound on the brain and behavior.
2. Developing new synthetic analogs of N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine with improved pharmacological properties.
3. Studying the potential therapeutic uses of the compound for conditions such as depression and anxiety.
4. Investigating the potential risks of recreational use of the compound, including its potential for addiction and overdose.
5. Developing new methods for the detection and analysis of N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine in biological samples.
In conclusion, N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine is a synthetic psychedelic drug that has been used in scientific research to study its effects on the brain and behavior. It acts as a partial agonist of the 5-HT2A receptor and the dopamine D2 receptor, leading to changes in neurotransmitter levels and altered perception and behavior. While it has several advantages for use in lab experiments, it also has several limitations and potential risks. Further research is needed to fully understand the effects and potential uses of this compound.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine involves several steps, starting with the reaction of 2,5-dimethoxybenzaldehyde with 3,4-dimethoxyphenylacetonitrile to form the intermediate 2,5-dimethoxyphenyl-1-(3,4-dimethoxyphenyl)ethanone. This intermediate is then reacted with thiosemicarbazide in the presence of acetic acid to yield the final product, N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been used in scientific research to study its effects on the brain and behavior. Studies have shown that the compound acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It has also been shown to activate the dopamine D2 receptor, which is involved in reward and motivation.